Cas no 740082-19-3 (3-Pyrrolidinol,4-[(methylthio)methyl]-, (3R,4S)-)

• Product Name: 3-Pyrrolidinol,4-[(methylthio)methyl]-, (3R,4S)-
• CAS No: 740082-19-3
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 560037
• PubChem ID: 11389780
• Update Time: 2025-04-19

3-Pyrrolidinol,4-[(methylthio)methyl]-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol,4-[(methylthio)methyl]-, (3R,4S)-
• 3-Pyrrolidinol,4-[(methylthio)methyl]-,(3R,4S)-(9CI)
• (2R)-2-Pyrrolidinepropanoic acid
• 740082-19-3
• SCHEMBL3188814
• (3R,4S)-4-((Methylthio)methyl)pyrrolidin-3-ol

• Inchi： 1S/C6H13NOS/c1-9-4-5-2-7-3-6(5)8/h5-8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： ISXICUZGXJZCEJ-RITPCOANSA-N
• SMILES： S(C)C[C@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 147.07200
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.56000
• LogP: 0.25850